Cas no 2758003-17-5 (Benzenamine, 6-bromo-3-methoxy-2-methyl-, hydrochloride (1:1))
Benzenamine, 6-bromo-3-methoxy-2-methyl-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 6-bromo-3-methoxy-2-methyl-, hydrochloride (1:1)
-
- Inchi: 1S/C8H10BrNO.ClH/c1-5-7(11-2)4-3-6(9)8(5)10;/h3-4H,10H2,1-2H3;1H
- InChI Key: DXJNACTXAOUCTL-UHFFFAOYSA-N
- SMILES: O(C1C=CC(Br)=C(N)C=1C)C.Cl
Benzenamine, 6-bromo-3-methoxy-2-methyl-, hydrochloride (1:1) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37337515-0.05g |
6-bromo-3-methoxy-2-methylaniline hydrochloride |
2758003-17-5 | 95.0% | 0.05g |
$149.0 | 2025-03-18 | |
| Enamine | EN300-37337515-0.1g |
6-bromo-3-methoxy-2-methylaniline hydrochloride |
2758003-17-5 | 95.0% | 0.1g |
$221.0 | 2025-03-18 | |
| Enamine | EN300-37337515-0.25g |
6-bromo-3-methoxy-2-methylaniline hydrochloride |
2758003-17-5 | 95.0% | 0.25g |
$315.0 | 2025-03-18 | |
| Enamine | EN300-37337515-0.5g |
6-bromo-3-methoxy-2-methylaniline hydrochloride |
2758003-17-5 | 95.0% | 0.5g |
$501.0 | 2025-03-18 | |
| Enamine | EN300-37337515-1.0g |
6-bromo-3-methoxy-2-methylaniline hydrochloride |
2758003-17-5 | 95.0% | 1.0g |
$642.0 | 2025-03-18 | |
| Enamine | EN300-37337515-2.5g |
6-bromo-3-methoxy-2-methylaniline hydrochloride |
2758003-17-5 | 95.0% | 2.5g |
$1260.0 | 2025-03-18 | |
| Enamine | EN300-37337515-5.0g |
6-bromo-3-methoxy-2-methylaniline hydrochloride |
2758003-17-5 | 95.0% | 5.0g |
$1862.0 | 2025-03-18 | |
| Enamine | EN300-37337515-10.0g |
6-bromo-3-methoxy-2-methylaniline hydrochloride |
2758003-17-5 | 95.0% | 10.0g |
$2762.0 | 2025-03-18 | |
| Aaron | AR028FK0-50mg |
6-bromo-3-methoxy-2-methylanilinehydrochloride |
2758003-17-5 | 95% | 50mg |
$254.00 | 2025-02-16 | |
| Aaron | AR028FK0-100mg |
6-bromo-3-methoxy-2-methylanilinehydrochloride |
2758003-17-5 | 95% | 100mg |
$366.00 | 2025-02-16 |
Benzenamine, 6-bromo-3-methoxy-2-methyl-, hydrochloride (1:1) Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on Benzenamine, 6-bromo-3-methoxy-2-methyl-, hydrochloride (1:1)
Research Brief on Benzenamine, 6-bromo-3-methoxy-2-methyl-, hydrochloride (1:1) (CAS: 2758003-17-5)
Benzenamine, 6-bromo-3-methoxy-2-methyl-, hydrochloride (1:1) (CAS: 2758003-17-5) is a chemically synthesized compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique bromo-methoxy-methyl substitution pattern on the benzene ring, has shown potential in various therapeutic applications, particularly in the development of novel small-molecule inhibitors and probes for biological targets. The hydrochloride salt form enhances its solubility and stability, making it a viable candidate for further pharmacological studies.
Recent studies have focused on the synthesis and characterization of this compound, with an emphasis on its physicochemical properties and reactivity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structure and purity. Additionally, computational modeling has provided insights into its molecular interactions, suggesting potential binding affinities for specific protein targets involved in disease pathways.
One of the key areas of investigation has been the compound's role as a building block in medicinal chemistry. Researchers have explored its utility in the synthesis of more complex molecules, particularly those targeting enzymes and receptors implicated in cancer and neurodegenerative diseases. Preliminary in vitro assays have demonstrated moderate inhibitory activity against certain kinases, highlighting its potential as a lead compound for further optimization.
In the context of drug discovery, the compound's mechanism of action is under scrutiny. Recent findings suggest that it may interfere with signal transduction pathways by modulating protein-protein interactions. This has spurred interest in its application as a chemical probe to elucidate biological mechanisms and validate new therapeutic targets. Furthermore, its structural features make it a promising scaffold for the development of selective inhibitors with improved pharmacokinetic properties.
Despite these promising findings, challenges remain in the development of Benzenamine, 6-bromo-3-methoxy-2-methyl-, hydrochloride (1:1) as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Current research efforts are also directed toward scaling up its synthesis and optimizing reaction conditions to ensure reproducibility and cost-effectiveness.
In conclusion, Benzenamine, 6-bromo-3-methoxy-2-methyl-, hydrochloride (1:1) (CAS: 2758003-17-5) represents a valuable tool in chemical biology and drug discovery. Its unique structural attributes and preliminary biological activity warrant further investigation to unlock its full therapeutic potential. Future studies should focus on elucidating its precise mechanism of action, improving its drug-like properties, and exploring its applicability in diverse disease models.
2758003-17-5 (Benzenamine, 6-bromo-3-methoxy-2-methyl-, hydrochloride (1:1)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)